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Compound of Interest

Compound Name: Ethyl 3-hexenoate

Cat. No.: B1231028

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ethyl 3-hexenoate in
fragrance compositions. This document details its chemical and physical properties, olfactory
profile, and applications, and provides protocols for its evaluation in fragrance formulations.

Introduction to Ethyl 3-hexenoate

Ethyl 3-hexenoate is an organic ester valued in the fragrance industry for its powerful and
versatile fruity-green scent profile. It is a key component in the creation of a variety of fruit
accords, particularly those requiring a fresh, natural, and slightly unripe nuance. It exists as two
geometric isomers, cis (Z) and trans (E), each contributing a unique character to a fragrance.

Chemical and Physical Properties

The chemical and physical properties of Ethyl 3-hexenoate and its isomers are crucial for its
application in fragrance formulations. These properties influence its volatility, stability, and
compatibility with other fragrance materials and product bases.
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Ethyl 3-hexenoate

) Ethyl (E)-3- Ethyl (Z)-3-

Property (mixture of

) hexenoate hexenoate

isomers)
CAS Number 2396-83-0[1][2] 26553-46-8 64187-83-3
Molecular Formula C8H1402[2] C8H1402 C8H1402
Molecular Weight 142.20 g/mol [2] 142.20 g/mol 142.20 g/mol

o o Colorless to pale
Appearance Colorless clear liquid Colorless clear liquid o
yellow clear liquid
] Sweet, green, fruity, Sharp, pear, green,
Fruity, green, . ) .
] ] ) passion fruit, guava, apple, tropical, good
Odor Profile pineapple, tropical, ) )
pineapple, papaya, for rind notes,
waxy _
weedy, honey][3] pineapple

Boiling Point 63-64°C @ 12 mmHg 63-64°C @ 12 mmHg 90 °C @ 50 mmHg
Flash Point ~54.4 °C ~59.4 °CJ[3] ~54.4 °C
Specific Gravity 0.890-0.898 @ 25°C  0.896 @ 25 °CJ[3] 0.893-0.903 @ 25 °C

Refractive Index

1.421-1.428 @ 20 °C

1.426 @ 20 °C[3]

1.420-1.429 @ 20 °C

Olfactory Profile and Applications in Fragrance
Compositions

Ethyl 3-hexenoate is a versatile ingredient used to impart a fresh and natural fruitiness to

fragrances. Its application is particularly prominent in the creation of accords for fine

fragrances, personal care products, and home care products.

Olfactory Characteristics:

o Top Note: Due to its relatively high volatility, Ethyl 3-hexenoate is primarily used as a top

note ingredient, providing the initial impression of a fragrance.

o Fruity Notes: It is instrumental in building a wide range of fruit accords, including pineapple,

apple, pear, guava, and passionfruit.[3][4]
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o Green Nuances: The "green" aspect of its profile adds a natural, slightly unripe quality,
preventing fruity notes from becoming overly sweet or cloying.

e Blending: It blends well with other esters, aldehydes, and floral and green notes to create
complex and sophisticated fragrance profiles.

Recommended Usage Levels: The concentration of Ethyl 3-hexenoate in a fragrance
concentrate can vary depending on the desired effect.

o Mixture of isomers: Up to 4.0%][4]

e cis-(2)-isomer: Up to 2.0%

Example Fragrance Formulations:

The following are example formulations demonstrating the use of Ethyl 3-hexenoate in
different fragrance types. These are illustrative and can be adapted by perfumers.

Table 1: Fruity-Floral Fragrance Composition
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. Olfactory
Ingredient CAS Number Amount (% wiw) o
Contribution
Fresh, green,
Ethyl (E)-3-hexenoate = 26553-46-8 15 )
pineapple top note
Hedione (Methyl ] ] )
) ) 24851-98-7 15.0 Bright, floral, jasmine
dihydrojasmonate)
Galaxolide (50% in
1222-05-5 10.0 Clean, floral, musky
IPM)
Woody, ambery,
Iso E Super 54464-57-2 12.0
smooth
Linalool 78-70-6 8.0 Floral, woody, fresh
Linalyl Acetate 115-95-7 6.0 Fruity, floral, bergamot
Benzyl Acetate 140-11-4 5.0 Fruity, floral, jasmine
Alpha-lonone 127-41-3 4.0 Floral, violet, woody
Beta-lonone 14901-07-6 2.0 Floral, violet, fruity
Citronellol 106-22-9 7.0 Floral, rose
Geraniol 106-24-1 3.0 Floral, rose, geranium
Phenyl Ethyl Alcohol 60-12-8 10.0 Floral, rose
Terpineol 8000-41-7 4.5 Floral, lilac
Dipropylene Glycol
Propy Y 25265-71-8 12.0 Solvent
(DPG)
Total 100.0
Table 2: Tropical Paradise Fragrance Composition
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. Olfactory
Ingredient CAS Number Amount (% wiw) o
Contribution
Sharp, green, tropical
Ethyl (2)-3-hexenoate  64187-83-3 2.0 )
fruit top note
Fruity, pineapple,
Allyl Amyl Glycolate 67634-00-8 3.0
galbanum
Manzanate (Ethyl 2- )
39255-32-8 5.0 Fruity, apple
methylpentanoate)
Fructone (Ethyl 2-
methyl-1,3-dioxolane- 6413-10-1 4.0 Fruity, apple, sweet
2-acetate)
Aldehyde C-14
(gamma- 104-67-6 2.5 Fruity, peach, creamy
Undecalactone)
Aldehyde C-18
104-61-0 15 Creamy, coconut
(gamma-Nonalactone)
Hedione (Methyl ] ] )
] ] 24851-98-7 10.0 Bright, floral, jasmine
dihydrojasmonate)
Linalool 78-70-6 7.0 Floral, woody, fresh
Benzyl Salicylate 118-58-1 8.0 Floral, balsamic
Galaxolide (50% in
1222-05-5 12.0 Clean, floral, musky
IPM)
Woody, ambery,
Iso E Super 54464-57-2 15.0
smooth
Vanillin 121-33-5 1.0 Sweet, creamy, vanilla
Dipropylene Glycol
Propy Y 25265-71-8 29.0 Solvent
(DPG)
Total 100.0
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Experimental Protocols

The following protocols are designed for the evaluation of fragrance compositions containing
Ethyl 3-hexenoate.

4.1. Sensory Evaluation Protocol

Objective: To assess the olfactory characteristics of a fragrance composition containing Ethyl
3-hexenoate.

4.1.1. Descriptive Analysis
o Panelists: A panel of 8-12 trained individuals with demonstrated olfactory acuity.

o Materials:

o

Fragrance composition containing Ethyl 3-hexenoate.

[¢]

Control fragrance composition (without Ethyl 3-hexenoate).

[e]

Standard smelling strips.

Odor-free environment.

o

(¢]

Data collection forms or software.

e Procedure:

[¢]

Dip smelling strips into the fragrance samples to a depth of 1 cm.
o Present the coded smelling strips to the panelists in a randomized order.

o Instruct panelists to evaluate the odor at different time intervals (e.g., immediately, after 5
minutes, 30 minutes, 1 hour, and 4 hours) to assess the evolution of the fragrance.

o Panelists will rate the intensity of predefined sensory attributes (e.g., fruity, green,
pineapple, floral, sweet, overall intensity) on a labeled magnitude scale (e.g., 0-10).

o Panelists will also provide descriptive terms for the perceived aroma.
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o Data Analysis: Analyze the intensity ratings using statistical methods such as ANOVA to
determine significant differences in sensory attributes between the sample and the control.
Compile and analyze the descriptive terms to create a sensory profile.

4.1.2. Discrimination Test (Triangle Test)

» Objective: To determine if there is a perceivable difference between a fragrance containing
Ethyl 3-hexenoate and a control.

o Panelists: A panel of at least 24 untrained or trained individuals.
e Materials:

o Fragrance composition containing Ethyl 3-hexenoate.

o Control fragrance composition.

o Coded sample containers.
e Procedure:

o Present each panelist with a set of three samples, where two are identical (either both
control or both test) and one is different.

o The position of the odd sample is randomized across panelists.
o Instruct panelists to identify the sample that is different from the other two.

» Data Analysis: The number of correct identifications is counted. Statistical tables for triangle
tests are used to determine if the number of correct judgments is statistically significant,
indicating a perceivable difference between the samples.

4.2. Stability Testing Protocol

Objective: To evaluate the physical and chemical stability of a fragrance composition containing
Ethyl 3-hexenoate in a product base (e.g., hydroalcoholic solution, lotion, shampoo).

4.2.1. Accelerated Stability Testing
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 Principle: Exposing the product to elevated temperatures to accelerate aging and predict
long-term stability.[5][6][7][8][9]* Procedure:

o Prepare samples of the final product containing the fragrance composition.

o Store samples in controlled environment chambers under the following conditions:

40°C / 75% Relative Humidity (RH) for 1, 2, and 3 months.

45°C for 1, 2, and 3 months.

50°C for 2 weeks and 4 weeks (for initial screening).

A control sample stored at room temperature (20-25°C).
o At each time point, evaluate the samples for:
» Physical changes: Color, clarity, phase separation, and viscosity.

» Olfactory changes: Compare the odor of the aged samples to the control sample on
smelling strips. Note any changes in character, intensity, or the emergence of off-notes.

» Chemical analysis (optional): Use Gas Chromatography-Mass Spectrometry (GC-MS)
to quantify the concentration of Ethyl 3-hexenoate and other key fragrance
components to assess degradation.

o Acceptance Criteria: No significant changes in color, clarity, or odor compared to the control
sample.

4.2.2. Light Stability Testing
e Procedure:
o Place samples in transparent containers.

o Expose the samples to a controlled light source that simulates daylight (e.g., a Xenon
lamp) for a specified period (e.g., 10 hours of continuous exposure).
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o A control sample should be wrapped in aluminum foil and stored under the same
temperature conditions.

o Evaluate for any changes in color and odor compared to the control.
4.2.3. Freeze-Thaw Cycle Testing
e Procedure:
o Subiject the product to three to five cycles of freezing and thawing.
o One cycle consists of 24 hours at -10°C followed by 24 hours at room temperature.

o After the cycles, visually inspect the product for any signs of instability, such as
crystallization or phase separation.

Visualizations

Diagram 1: Fragrance Development and Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Ethyl 3-hexenoate in
Fragrance Compositions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231028#application-of-ethyl-3-hexenoate-in-
fragrance-compositions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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